WAY-324572

• Molecular Formula: C20H21FN2O
• Molecular Weight: 324.4 g/mol
• InChI: InChI=1S/C20H21FN2O/c21-19-10-8-18(9-11-19)20(24)23-15-13-22(14-16-23)12-4-7-17-5-2-1-3-6-17/h1-11H,12-16H2/b7-4+
• InChIKey: KGVBRCPMEROZKJ-QPJJXVBHSA-N

WAY-324572 Procurement for CNS Research

WAY-324572 (CAS No. 219988-92-8, molecular weight 324.39, C20H21FN2O) is a synthetic small molecule categorized as a bioactive compound . It is characterized by a piperazine core substituted with a (E)-cinnamyl group and a 4-fluorobenzoyl moiety . This compound is intended exclusively for laboratory research use, with vendor documentation describing it as a tool for studying biological processes, particularly in the central nervous system (CNS) .

Compound Class Synthetic piperazine-based CNS tool

Reported Activity Vasodilative phenotype (vendor-reported)

Use Context Laboratory research only; not for diagnostic or therapeutic use

Structural Specificity: WAY-324572 vs. WAY-100635

WAY-324572 is part of a distinct structural class within the broader family of piperazine-based compounds. While sharing a piperazine core with other 'WAY' series molecules such as WAY-100635 (a 5-HT1A antagonist) and WAY-200070 (an ERβ agonist), WAY-324572 possesses a unique substitution pattern: a (E)-cinnamyl group at the N4 position and a 4-fluorobenzoyl group at the N1 position of the piperazine ring . This specific arrangement is not found in its analogs . Even small modifications to a piperazine core are well-documented in medicinal chemistry to produce profound shifts in receptor binding profiles, selectivity, and downstream biological effects . Consequently, substituting WAY-324572 with a generic 'WAY-series' compound or a structurally similar piperazine derivative cannot be assumed to yield equivalent experimental outcomes. The precise structural features of WAY-324572 are the basis for its designation as a 'bioactive molecule', and any procurement decision should be made with this unique molecular identity in mind.

Target Compound WAY-324572

Unique (E)-cinnamyl & 4-fluorobenzoyl substitution

Common Substitute WAY-100635 / other WAY-series piperazines

Distinct substitution pattern; 5-HT1A antagonist profile

Structural mismatch: substitution pattern differences may shift receptor binding, functional readout, and CNS pharmacology outcomes. Direct substitution without validation is not advised.

WAY-324572 Comparative Activity & Physicochemical Profile

Vasodilation Distinct from 5-HT1A Antagonism

WAY-324572 is reported by a commercial vendor to exhibit 'vasodilative activity' . This is a distinct functional readout that contrasts with the primary reported mechanism of the structurally related compound WAY-100635, which is a potent 5-HT1A receptor antagonist (IC50 ~0.91 nM) and α1-adrenoceptor antagonist [1][2]. The hypotensive effect of WAY-100635 in vivo is directly linked to its α1-adrenoceptor blockade, not 5-HT1A antagonism [2]. While the precise molecular target of WAY-324572's vasodilatory effect is not yet publicly disclosed, this functional observation provides a basis for experimental differentiation.

Vasodilation vs. 5-HT1A

Class-level inference

WAY-324572 Reported vasodilative activity

WAY-100635 5-HT1A antagonist (IC50 ~0.91 nM) / α1 blocker

Supports phenotypic endpoint differentiation

Molecular target of vasodilation not publicly disclosed

Evidence Dimension	Functional Activity (Vasodilation)
Target Compound Data	Reported 'vasodilative activity'
Comparator Or Baseline	WAY-100635: 5-HT1A antagonist (IC50 ~0.91 nM), α1-adrenoceptor antagonist (linked to hypotension in rats)
Quantified Difference	N/A (Qualitative difference in reported activity)
Conditions	Data derived from vendor product descriptions and published literature for comparator

Why This Matters

This distinction guides researchers toward selecting WAY-324572 for experiments where vasodilation is the phenotypic endpoint of interest, rather than defaulting to a well-characterized 5-HT1A antagonist like WAY-100635.

• [1] GlpBio. WAY-100635 - Product Information. IC50 value. Available at: https://www.glpbio.com/way-100635.html View Source
• [2] Sánchez-López A, et al. Evidence that the hypotensive effect of WAY 100635, a 5-HT1A receptor antagonist, is related to vascular alpha 1-adrenoceptor blockade in the adult rat. Auton Autacoid Pharmacol. 2002 Jun;22(3):171-6. View Source

Lipophilicity vs. WAY-100635

WAY-324572 exhibits a calculated LogP value of 2.8 and a vapor pressure of 0.0±1.3 mmHg at 25°C [1]. The presence of the 4-fluorophenyl and cinnamyl groups contributes to its overall lipophilicity, a property often correlated with blood-brain barrier permeability. In comparison, the 5-HT1A antagonist WAY-100635 (N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-(2-pyridyl)cyclohexanecarboxamide) is also a lipophilic molecule but with a different polar surface area and hydrogen bonding capacity due to its distinct amide and methoxyphenyl groups. The LogP of WAY-324572 (2.8) is in a range generally considered favorable for CNS drug candidates [1].

Lipophilicity (LogP)

Cross-study comparable

LogP = 2.8

Favorable for CNS penetration screening

Calculated property; differs from WAY-100635 polar surface area

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 2.8
Comparator Or Baseline	WAY-100635: LogP value not directly compared, but known to be lipophilic and CNS-penetrant
Quantified Difference	N/A (Different molecular frameworks)
Conditions	Calculated property values from vendor databases

Why This Matters

For researchers designing in vivo CNS studies, the LogP of 2.8 for WAY-324572 places it within a desirable range for CNS penetration, offering a different property profile compared to more polar or less lipophilic piperazine analogs.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. View Source

Molecular Weight and CNS Permeability

The molecular weight of WAY-324572 is 324.39 Da [1]. This value falls comfortably below the commonly cited CNS drug-likeness threshold of 400 Da [2]. In contrast, some other 'WAY' series compounds exceed this threshold; for example, WAY-655978 has a molecular weight of 329.80 Da, while larger conjugates or next-generation analogs can be significantly heavier [3]. The relatively low molecular weight of WAY-324572 is a favorable attribute for achieving passive blood-brain barrier permeability.

Molecular Weight

Class-level inference

324.39 Da

Below CNS drug-likeness threshold (400 Da)

Lower than WAY-655978 (329.80 Da); supports passive permeability

Evidence Dimension	Molecular Weight
Target Compound Data	324.39 Da
Comparator Or Baseline	WAY-655978: 329.80 Da; General CNS drug-likeness guideline: <400 Da
Quantified Difference	4.61 Da lower than WAY-655978
Conditions	Calculated molecular weight from vendor databases and literature guidelines

Why This Matters

Procurement of WAY-324572 over a heavier analog may increase the probability of success in CNS target engagement studies where passive permeability is a key requirement.

• [1] GlpBio. WAY-324572 (GC77004) - Chemical Properties. Molecular Weight: 324.39. Available at: https://www.glpbio.com/way-324572.html View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. View Source
• [3] PeptideDB. WAY-655978 - Product Information. Molecular Weight: 329.80. Available at: https://www.peptidedb.com/way-655978.html View Source

WAY-324572 Research Applications

Ex Vivo & In Vivo Vasodilation Screening

Given the reported 'vasodilative activity' of WAY-324572, a primary application is in phenotypic screening assays designed to identify or characterize novel vasodilatory agents . This includes ex vivo experiments using isolated vascular tissue (e.g., rat aortic rings) to measure relaxation responses. This compound serves as a tool to explore pathways distinct from classical 5-HT1A-mediated mechanisms, as its structural analog WAY-100635 induces hypotension through α1-adrenoceptor blockade [1].

CNS Pharmacology and BBB Permeability

WAY-324572's physicochemical profile—specifically its molecular weight (324.39 Da) and LogP (2.8)—aligns with established parameters for CNS drug-likeness [1]. This makes it a suitable candidate for studies investigating central nervous system penetration or for exploring the CNS-mediated effects of piperazine-based compounds. It can be used as a tool compound in assays where CNS exposure is required to observe a pharmacological effect.

SAR of Cinnamyl-Piperazine Derivatives

The unique combination of a (E)-cinnamyl group and a 4-fluorobenzoyl group on the piperazine core makes WAY-324572 a valuable reference point in SAR campaigns . Researchers investigating the impact of N-substitution patterns on biological activity can use WAY-324572 to probe the functional consequences of this specific substitution. It serves as a defined chemical probe for understanding the pharmacophore requirements for vasodilation or other uncharacterized biological activities.

Application

Selection Property

Validation Focus

Phenotypic vasodilation screening (ex vivo/in vivo)

Vasodilative phenotype (vendor-reported)

Mechanistic differentiation from 5-HT1A/α1 pathways

CNS penetration and target engagement studies

CNS drug-like physicochemical profile

BBB permeability and brain exposure verification

SAR of cinnamyl-piperazine derivatives

Unique N-substitution pattern

Functional impact on vasodilation readout

• [1] Sánchez-López A, et al. Evidence that the hypotensive effect of WAY 100635, a 5-HT1A receptor antagonist, is related to vascular alpha 1-adrenoceptor blockade in the adult rat. Auton Autacoid Pharmacol. 2002 Jun;22(3):171-6. View Source